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Compound of Interest

Compound Name: Batilol

Cat. No.: B1667762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Batilol, also known as Batyl Alcohol or 1-O-Octadecylglycerol, is an alkylglycerol naturally

found in sources like shark liver oil and animal bone marrow.[1][2] It is recognized for its

biological activities, including its role as an inflammatory agent.[1][2][3] Proper preparation of

Batilol solutions is critical for obtaining accurate and reproducible results in cell culture

experiments. Due to its lipophilic nature and low aqueous solubility, specific protocols must be

followed to ensure its stability and bioavailability to cells in vitro.

This document provides detailed protocols for the preparation of Batilol stock and working

solutions, guidelines for storage, and methodologies for its application in cell culture-based

assays.

Batilol: Chemical and Physical Properties
A clear understanding of Batilol's properties is essential for accurate solution preparation.
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Property Value Reference

Chemical Formula C₂₁H₄₄O₃ [4][5]

Molecular Weight 344.57 g/mol [1][2][4][6]

CAS Number 544-62-7 [1][4][5][6]

Appearance Solid powder [2][5]

Synonyms

Batyl alcohol, 1-O-

Octadecylglycerol, Stearyl

monoglyceride

[1][2][6][7]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[1][2][5]

DMSO Solubility Limit ~68 mg/mL (197.34 mM) [1]

Experimental Protocols
Due to its poor water solubility, Batilol must first be dissolved in an organic solvent to create a

concentrated stock solution.[8] Dimethyl Sulfoxide (DMSO) is the recommended solvent.[1][2]

[5]

Materials:

Batilol powder (CAS 544-62-7)

Sterile, anhydrous, cell culture-grade DMSO

Sterile microcentrifuge tubes or amber glass vials

Analytical balance and weighing paper/boat

Sterile pipette tips

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.[9]

Weighing Batilol: Carefully weigh the desired amount of Batilol powder using an analytical

balance. Handle the powder in a well-ventilated area and wear appropriate personal

protective equipment.[10][11]

Dissolution:

Transfer the weighed Batilol powder into a sterile tube or vial.

Add the calculated volume of sterile DMSO to achieve the desired stock concentration

(e.g., 100 mM).

Example Calculation for a 100 mM Stock Solution:

Mass (mg) = Desired Volume (mL) × 100 mmol/L × 344.57 g/mol × (1 mg / 1000 µg) ×

(1 L / 1000 mL)

To make 1 mL of a 100 mM stock: Mass = 1 mL × 0.1 mol/L × 344.57 g/mol = 0.034457

g = 34.46 mg.

Therefore, dissolve 34.46 mg of Batilol in 1 mL of DMSO.

Ensure Complete Solubilization: Vortex the solution thoroughly. If necessary, gently warm the

solution in a 37°C water bath or sonicate briefly to ensure all powder has dissolved

completely.[12] Visually inspect for any remaining particulates.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[1]

Store the aliquots protected from light.[5][8]

Refer to the storage conditions table below for appropriate temperatures.
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This protocol describes the dilution of the concentrated DMSO stock solution into an aqueous

cell culture medium for treating cells. The key challenge is to prevent the compound from

precipitating.[12]

Materials:

Concentrated Batilol stock solution (from Protocol 1)

Pre-warmed (37°C) sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile tubes for dilution

Sterile pipette tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the concentrated Batilol stock solution at room

temperature.

Pre-warm Medium: Ensure the cell culture medium to be used for dilution is pre-warmed to

37°C, as this can help maintain solubility.[12]

Perform Serial Dilutions (Recommended): To prevent precipitation, do not add the

concentrated stock directly to the final volume of media. A stepwise dilution is preferable.[12]

Intermediate Dilution (Example): To achieve a final concentration of 100 µM from a 100

mM stock, first create a 1 mM intermediate solution. Add 10 µL of the 100 mM stock to 990

µL of pre-warmed medium and mix gently by pipetting.

Final Dilution: Add the required volume of the intermediate solution to your cell culture

plate/flask containing cells and media. For example, to achieve 100 µM in a final volume of

2 mL, add 200 µL of the 1 mM intermediate solution to 1.8 mL of media in the well.

Solvent Control: It is critical to include a vehicle control in all experiments.[12] This control

should contain the same final concentration of DMSO as the experimental conditions to

account for any effects of the solvent on the cells. The final DMSO concentration should

ideally be kept below 0.5%.[12][13]
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Mix and Incubate: Gently swirl the culture plate or flask to ensure even distribution of the

Batilol working solution. Proceed with your experimental incubation period.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of Batilol.

Form
Short-Term
Storage

Long-Term
Storage

Shelf Life
(Properly
Stored)

Reference

Solid Powder

0 - 4°C (days to

weeks), dry and

dark

-20°C (months to

years), dry and

dark

>3 years [1][5]

Stock Solution in

DMSO

0 - 4°C (days to

weeks)

-20°C (months)

or -80°C (up to 1

year)

1 month (-20°C),

1 year (-80°C)
[1][5]

Stability in Media: The stability of Batilol in cell culture media can be affected by factors like

pH, temperature, and media components.[8][14] It is recommended to prepare fresh working

solutions immediately before each experiment. For long-term experiments, the stability of

Batilol under your specific culture conditions should be validated, for instance, by using

analytical methods like HPLC to quantify the remaining compound over time.[8][15]
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Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation

Weigh Batilol Powder

Dissolve in 100% DMSO

Vortex / Sonicate
to Ensure Solubilization

Aliquot for Single Use

Store at -80°C

Thaw Single Aliquot

Begin Experiment

Prepare Intermediate Dilution
in Pre-warmed (37°C) Medium

Add to Cell Culture Vessel
to Final Concentration

Include Vehicle Control
(Medium + DMSO)

Click to download full resolution via product page

Caption: Workflow for preparing Batilol stock and working solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1667762?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


*Hypothesized based on related compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.selleckchem.com/products/batyl-alcohol.html
https://buildingblock.bocsci.com/product/batyl-alcohol-cas-544-62-7-291701.html
https://www.targetmol.com/compound/batilol
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C21H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h21-23H,2-20H2,1H3
https://www.medkoo.com/products/26117
https://www.chemeo.com/cid/96-209-4/Batilol
https://store.apolloscientific.co.uk/product/batilol
https://www.benchchem.com/pdf/Pallidol_Stability_in_Cell_Culture_Media_A_Technical_Support_Center.pdf
https://cellculture2.altervista.org/media-reagents-and-solution-preparation/
https://www.echemi.com/sds/batylalcohol-pid_Seven43544.html
https://www.chemicalbook.com/msds/batyl-alcohol.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Overcoming_Batatifolin_Solubility_in_Cell_Culture_Media.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3967611/
https://pubmed.ncbi.nlm.nih.gov/27111574/
https://pubmed.ncbi.nlm.nih.gov/27111574/
https://www.researchgate.net/post/How-to-know-the-stability-of-drugs-and-reagents-in-the-cell-culture-media
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/product/b1667762#how-to-prepare-batilol-solutions-for-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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